1-(2-Ethylbutanoyl)-4-{[2-(piperidin-1-ylcarbonyl)phenoxy]methyl}piperidine

• IUPAC Name: 6-(4-chlorophenyl)-2-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• InChI: InChI=1S/C24H23ClN6O3/c1-34-20-8-6-19(7-9-20)28-12-14-29(15-13-28)23(32)16-30-24(33)31-22(27-30)11-10-21(26-31)17-2-4-18(25)5-3-17/h2-11H,12-16H2,1H3
• InChI Key: BQPPCVSWGCEFMW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)CN3C(=O)N4C(=N3)C=CC(=N4)C5=CC=C(C=C5)Cl
• Molecular Formula: C24H23ClN6O3
• Molecular Weight: 478.9 g/mol

Description

1-(2-Ethylbutanoyl)-4-{[2-(piperidin-1-ylcarbonyl)phenoxy]methyl}piperidine is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a piperidine derivative and has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of 1-(2-Ethylbutanoyl)-4-{[2-(piperidin-1-ylcarbonyl)phenoxy]methyl}piperidine is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). It may also modulate the activity of certain receptors, such as the cannabinoid receptor type 2 (CB2) and the N-methyl-D-aspartate (NMDA) receptor.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-Ethylbutanoyl)-4-{[2-(piperidin-1-ylcarbonyl)phenoxy]methyl}piperidine has various biochemical and physiological effects. The compound has been shown to reduce inflammation and pain in animal models of inflammation and pain. It has also been shown to inhibit tumor growth in vitro and in vivo. Additionally, the compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-Ethylbutanoyl)-4-{[2-(piperidin-1-ylcarbonyl)phenoxy]methyl}piperidine is its potential therapeutic applications. The compound has shown promising results in various scientific research fields, and its use may lead to the development of new drugs for the treatment of various diseases. However, there are also some limitations to the use of this compound in lab experiments. For example, the compound may have low solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on 1-(2-Ethylbutanoyl)-4-{[2-(piperidin-1-ylcarbonyl)phenoxy]methyl}piperidine. One direction is to further investigate the mechanism of action of the compound. This may lead to the development of more effective drugs based on the compound's activity. Another direction is to study the compound's potential use in the treatment of other diseases, such as cancer and neurodegenerative disorders. Additionally, more research is needed to determine the optimal dosage and administration methods for the compound.

Synthesis Methods

The synthesis of 1-(2-Ethylbutanoyl)-4-{[2-(piperidin-1-ylcarbonyl)phenoxy]methyl}piperidine has been reported using various methods. One of the most common methods involves the reaction of 1-(2-Ethylbutanoyl)piperidine with 4-(chloromethyl)phenyl 2-piperidinecarboxylate in the presence of a base. The reaction leads to the formation of the desired compound with a yield of around 70%. Other methods involve the use of different starting materials and reagents, such as 4-(bromomethyl)phenyl 2-piperidinecarboxylate.

Scientific Research Applications

1-(2-Ethylbutanoyl)-4-{[2-(piperidin-1-ylcarbonyl)phenoxy]methyl}piperidine has shown potential therapeutic applications in various scientific research fields. The compound has been studied for its anti-inflammatory, analgesic, and anti-tumor activities. It has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease.